2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-pentyl-1H-pyrimidin-4-one

• Molecular Formula: C19H26N2OS
• Molecular Weight: 330.5 g/mol
• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-pentyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C19H26N2OS/c1-5-6-7-8-17-15(4)20-19(21-18(17)22)23-12-16-11-13(2)9-10-14(16)3/h9-11H,5-8,12H2,1-4H3,(H,20,21,22)
• InChI Key: GNCBHHFXYFAZRI-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCC1=C(NC(=NC1=O)SCC2=C(C=CC(=C2)C)C)C

Description

2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-pentyl-1H-pyrimidin-4-one is a chemical compound that belongs to the class of pyrimidinones. It is also known as DMS-1 and has been widely studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of DMS-1 is not fully understood, but it has been reported to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs). COX-2 is an enzyme that is involved in the production of pro-inflammatory cytokines, while HDACs are enzymes that regulate gene expression. By inhibiting these enzymes, DMS-1 may reduce inflammation and promote apoptosis in cancer cells.
Biochemical and Physiological Effects:
DMS-1 has been shown to have several biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). DMS-1 has also been shown to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. In addition, DMS-1 has been shown to improve cognitive function in animal models of Alzheimer's disease by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

DMS-1 has several advantages for lab experiments. It is relatively easy to synthesize and has been optimized for high yield and purity. DMS-1 has also been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, there are also some limitations to using DMS-1 in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on DMS-1. One area of research is to further investigate its mechanism of action and identify its molecular targets. Another area of research is to explore its potential therapeutic applications in other diseases, such as autoimmune disorders and cardiovascular disease. In addition, more research is needed to determine the safety and efficacy of DMS-1 in humans, including clinical trials. Overall, DMS-1 has shown promising results in preclinical studies and warrants further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis method of DMS-1 involves the reaction of 2,5-dimethylbenzyl chloride with potassium thioacetate in the presence of potassium carbonate. The resulting intermediate is then reacted with 6-methyl-5-pentyl-2,4-dioxypyrimidine to obtain DMS-1. This synthesis method has been reported in several research articles and has been optimized for high yield and purity.

Scientific Research Applications

DMS-1 has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been reported to have anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. DMS-1 has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, DMS-1 has been studied for its neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.